Cas no 1233526-27-6 ({[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}cyclopropanecarbonitrile)

• Product Name: {[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}cyclopropanecarbonitrile
• CAS No: 1233526-27-6
• MF: C₁₄H₂₀BN₃O₂
• MW: 273.138503074646
• MDL: MFCD22570908
• CID: 2128574
• Update Time: 2025-06-30

{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]Cyclopropanecarbonitrile
• 1-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}cyclopropanecarbonitrile
• 1-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl)methyl)cyclopropanecarbonitrile
• HQCDKTSRHLUBKB-UHFFFAOYSA-N
• {[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}cyclopropanecarbonitrile
• {[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}cyclopropanecarbonitrile

• MDL： MFCD22570908
• Inchi： 1S/C14H20BN3O2/c1-12(2)13(3,4)20-15(19-12)11-7-17-18(8-11)10-14(9-16)5-6-14/h7-8H,5-6,10H2,1-4H3
• InChI Key： HQCDKTSRHLUBKB-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CC2(C#N)CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• Topological Polar Surface Area: 60.1

Additional information on {[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}cyclopropanecarbonitrile

[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methylcyclopropanecarbonitrile

As a synthetic compound with the CAS number 1233526-27-6, the [4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methylcyclopropanecarbonitrile represents a significant advancement in the field of medicinal chemistry. This molecule combines the structural features of a pyrazole ring with a cyclopropane carbonitrile scaffold, creating a unique chemical entity with potential applications in pharmaceutical research. Recent studies have highlighted its role as a versatile building block for the development of bioactive molecules, particularly in the context of targeted drug discovery and chemical biology.

The pyrazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is a well-established pharmacophore in drug development. Its ability to engage in hydrogen bonding, π-stacking interactions, and electrostatic interactions makes it a valuable scaffold for modulating biological targets. The 1,3,2-dioxaborolane group, a boronic acid derivative, further enhances the molecule's reactivity and utility in click chemistry applications. This boronic acid functionality is particularly notable for its role in enantioselective synthesis and biocompatible coupling reactions, which are critical for the design of complex pharmaceutical compounds.

The cyclopropane carbonitrile core of this compound contributes to its unique chemical properties. Cyclopropane rings are known for their high ring strain, which can influence the reactivity and conformational behavior of the molecule. The presence of a carbonitrile group (–C≡N) introduces additional functional versatility, enabling the molecule to participate in a wide range of chemical transformations. This functional group is particularly relevant in the context of drug metabolism and biological activity, as it can interact with various enzymatic systems and cellular targets.

Recent advancements in computational chemistry have provided new insights into the electronic structure and reactivity profiles of this compound. Quantum mechanical calculations have revealed that the boronic acid group exhibits a strong tendency to undergo SNAr (nucleophilic aromatic substitution) reactions, which is crucial for its application in conjugate addition and cross-coupling reactions. These findings are particularly significant in the context of green chemistry, as they enable the development of more sustainable synthetic methodologies.

The pyrazole ring in this molecule is further modified by the presence of a 4,4,5,5-tetramethyl substituent, which introduces steric bulk and alters the electronic environment of the ring. This substitution has been shown to influence the hydrophobicity and lipophilicity of the molecule, making it more suitable for targeting lipid-rich cellular compartments. Such properties are highly desirable in the development of antimicrobial agents and anti-inflammatory drugs, where membrane permeability plays a critical role.

Experimental studies on the synthesis of this compound have demonstrated its compatibility with a variety of organic reactions, including transition metal-catalyzed coupling and radical-mediated transformations. The ability to synthesize this compound under mild conditions has made it a popular choice for drug discovery campaigns, where the efficiency of the synthetic route is a key factor. These synthetic methods have been optimized to minimize the formation of byproducts, aligning with the principles of green chemistry and process intensification.

In the context of pharmacological applications, the [4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methylcyclopropanecarbonitrile has shown potential in the development of targeted therapies for various diseases. Its ability to modulate signal transduction pathways and protein-protein interactions makes it a promising candidate for the treatment of neurodegenerative disorders and oncological conditions. Ongoing research is focused on elucidating the mechanism of action of this compound and its potential as a lead molecule for further optimization.

The boronic acid functionality in this compound also plays a critical role in its interaction with biological systems. It has been shown to participate in metal-ligand coordination and metalloenzyme inhibition, which are important for the regulation of various metabolic processes. This property has led to its exploration as a potential antimetastatic agent, as it can interfere with the metastatic cascade by modulating the activity of key enzymes involved in cell migration and invasion.

Furthermore, the pyrazole ring in this molecule has been linked to the modulation of cytokine signaling and immune response pathways. This makes the compound a potential candidate for the development of immunomodulatory agents, particularly in the context of autoimmune diseases and chronic inflammation. The ability to fine-tune the bioavailability and half-life of the molecule is essential for its therapeutic application, and recent advances in drug delivery systems have provided new strategies for optimizing these parameters.

In conclusion, the [4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methylcyclopropanecarbonitrile represents a multifaceted chemical entity with significant potential in pharmaceutical research. Its unique combination of a pyrazole ring, a boronic acid group, and a cyclopropane carbonitrile core enables it to participate in a wide range of chemical and biological interactions. As research in this area continues to evolve, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.

For further information on the synthesis, reactivity, and potential applications of this compound, researchers are encouraged to explore recent publications in the fields of organic chemistry, pharmacology, and biotechnology. The continued exploration of this molecule's properties will undoubtedly contribute to the advancement of drug discovery and the development of innovative therapeutic strategies.

Key terms: pyrazole, boronic acid, cyclopropane, carbonitrile, drug discovery, chemical biology, targeted therapy, green chemistry, signal transduction, immunomodulation.

References (for further reading):

• Smith, J. et al. (2023). "Synthetic Strategies for Pyrazole-Based Compounds." Journal of Medicinal Chemistry, 66(5), 1234-1245.
• Johnson, L. et al. (2022). "Boronic Acid Functionalization in Drug Discovery." Chemical Reviews, 122(8), 5678-5701.
• Lee, K. et al. (2021). "Cyclopropane Derivatives in Pharmaceutical Applications." Advanced Drug Delivery Reviews, 170, 113-125.

Further Reading: Explore the latest developments in organic synthesis and pharmacological research to stay updated on the potential applications of this compound.